Photocatalytic Degradation Rate: Acid Fuchsin vs. Basic Fuchsin
In a direct head-to-head comparative study under identical experimental conditions, Acid Fuchsin (AF) exhibited an average photocatalytic degradation rate approximately twofold higher than Basic Fuchsin (BF). The higher degradation rate of AF was mechanistically attributed to its additional sulfonate groups, which together with amino groups induce a push-pull electronic effect, enhancing charge delocalization and intermolecular interactions with the TiO₂ photocatalyst surface [1].
UV-A / TiO₂, up to 180 min
| Evidence Dimension | Photocatalytic degradation rate (under 365 nm UV irradiation with anatase TiO₂ nanoparticles, up to 180 min) |
|---|---|
| Target Compound Data | 0.268 ± 0.012 μM min⁻¹ (Acid Fuchsin, AF, C.I. 42685) |
| Comparator Or Baseline | 0.138 ± 0.010 μM min⁻¹ (Basic Fuchsin, BF, C.I. 42510, rosaniline hydrochloride) |
| Quantified Difference | AF degradation rate is 1.94-fold higher than BF (~94% faster); absolute difference: 0.130 μM min⁻¹ |
| Conditions | Aqueous suspension, anatase TiO₂ nanoparticles (P25 Degussa), 365 nm UV-A light, up to 180 min irradiation; kinetics analyzed via Langmuir–Hinshelwood, Weber-Morris, Arrhenius, and Eyring models |
Why This Matters
For environmental remediation applications targeting sulfonated triphenylmethane dye effluents, this ~2-fold kinetic advantage directly translates to shorter treatment times or lower catalyst loading when Acid Fuchsin is the target pollutant, informing process design and technology selection.
- [1] Title: 'Comparative photocatalytic degradation of acid fuchsin and basic fuchsin: insights into the role of sulfonate groups, degradation pathways, and toxicity to brine shrimp.' Reaction Kinetics, Mechanisms and Catalysis (2026). DOI: 10.1007/s11144-026-03076-2. Publisher: Springer. View Source
